2-ethylbut-2-enenitrile
Description
2-Ethylbut-2-enenitrile is a chemical compound with the molecular formula C6H9N . It has a molecular weight of 95.14 .
Molecular Structure Analysis
The InChI code for 2-ethylbut-2-enenitrile is1S/C6H9N/c1-3-6(4-2)5-7/h3H,4H2,1-2H3/b6-3- . This indicates that the molecule consists of a nitrile group (-C≡N) attached to a 2-ethylbut-2-ene backbone. Physical And Chemical Properties Analysis
2-Ethylbut-2-enenitrile is a liquid at room temperature . Unfortunately, specific physical and chemical properties such as boiling point, density, and solubility were not found .Safety and Hazards
2-Ethylbut-2-enenitrile is classified as a potentially hazardous substance. It has been assigned the GHS02 (flammable) and GHS07 (harmful) pictograms. Hazard statements associated with the compound include H226 (flammable liquid and vapor), H302 (harmful if swallowed), H312 (harmful in contact with skin), H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), and H335 (may cause respiratory irritation) .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethylbut-2-enenitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methyl-2-butanol", "sodium cyanide", "sulfuric acid", "sodium hydroxide", "magnesium", "ethyl bromide" ], "Reaction": [ "Step 1: Conversion of 2-methyl-2-butanol to 2-methyl-2-butene", "2-methyl-2-butanol is treated with sulfuric acid to form 2-methyl-2-butene.", "Step 2: Conversion of 2-methyl-2-butene to 2-ethylbut-2-enenitrile", "2-methyl-2-butene is reacted with sodium cyanide in the presence of sodium hydroxide to form 2-ethylbut-2-enenitrile.", "Step 3: Conversion of ethyl bromide to magnesium ethyl bromide", "Ethyl bromide is reacted with magnesium in dry ether to form magnesium ethyl bromide.", "Step 4: Addition of magnesium ethyl bromide to 2-ethylbut-2-enenitrile", "Magnesium ethyl bromide is added to 2-ethylbut-2-enenitrile to form the desired product." ] } | |
CAS RN |
89580-25-6 |
Product Name |
2-ethylbut-2-enenitrile |
Molecular Formula |
C6H9N |
Molecular Weight |
95.1 |
Purity |
95 |
Origin of Product |
United States |
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